WYneC

• Molecular Formula: C24H21OP
• Molecular Weight: 356.4 g/mol
• InChI: InChI=1S/C24H21OP/c1-2-3-13-21(25)20-26(22-14-7-4-8-15-22,23-16-9-5-10-17-23)24-18-11-6-12-19-24/h1,4-12,14-20H,3,13H2
• InChIKey: GZOJNGHPVJJRIK-UHFFFAOYSA-N

WYneC: Sulfenic Acid Probe for Redox Proteomics

WYneC (CAS: 74763-44-3, Wittig-alkyne C) is a triphenylphosphonium (TPP) ylide-based chemoselective probe designed for the detection and enrichment of sulfenylated proteins (-SOH), a critical oxidative post-translational modification in redox signaling. As a member of the WYne probe family, WYneC leverages a bioorthogonal Wittig ligation to form a stable covalent adduct with sulfenic acid, enabling subsequent conjugation to azide-containing reporters via click chemistry. [1] [2]

Chemoselective detection of sulfenic acid (-SOH) via bioorthogonal Wittig ligation

Compatible with click chemistry for azide-reporter conjugation

Supports quantitative redox proteomics and site-specific stoichiometry workflows

• [1] Shi Y, Fu L, Yang J, Carroll KS. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source
• [2] He JX, Fei ZC, Fu L, et al. A modification-centric assessment tool for the performance of chemoproteomic probes. Nat Chem Biol. 2022;18(8):904-912. View Source

Why WYneC Cannot Be Substituted

Sulfenic acid is a transient, low-abundance oxidative modification with high reactivity; therefore, the performance of detection probes critically depends on their chemoselectivity, reaction kinetics, and compatibility with downstream applications. Generic substitution among sulfenic acid probes (e.g., DYn-2, BTD, or other WYne variants) is not feasible because each probe exhibits distinct selectivity profiles, cross-reactivity with other sulfur species, and differing efficiencies in live-cell labeling or proteomic workflows. [1] [2] WYneC's specific differentiation arises from its unique Wittig ligation mechanism and its ability to enable site-specific stoichiometry analysis, which are not universal features across the compound class.

mechanismWittig ligation selectivity and kinetics are probe-specific; DYn‑2, BTD, or other WYne variants may not reproduce reaction profile.

classStoichiometry analysis (%SOH) capability is not a standard feature of class; direct substitution may lose quantitative endpoint.

coverageSulfenome coverage depth differs among WYne probes; WYneN reports broader identification, altering proteome-view mismatch.

• [1] Shi Y, Fu L, Yang J, Carroll KS. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source
• [2] He JX, Fei ZC, Fu L, et al. A modification-centric assessment tool for the performance of chemoproteomic probes. Nat Chem Biol. 2022;18(8):904-912. View Source

WYneC: Evidence of Differentiated Performance

Chemoselectivity Against Sulfur Species

In cell-free assays, WYneC demonstrates exclusive selectivity for a sulfenylated dipeptide (-SOH) and exhibits no detectable reaction with a range of biologically relevant sulfur-containing species. This includes sulfinic acid- or sulfonic acid-containing dipeptides, reduced glutathione (GSH), glutathione disulfide (GSSG), S-nitrosoglutathione (GSNO), cysteine sulfinic acid, and glutathione sulfonic acid. [1] This selectivity profile is essential for minimizing false-positive signals in complex biological matrices, a common limitation of less stringent probes.

Chemoselectivity vs. sulfur species

class‑level inference

Reaction only with sulfenylated dipeptide; no detectable signal with sulfinic/sulfonic dipeptides, GSH, GSSG, GSNO, cysteine sulfinic acid, or glutathione sulfonic acid

Reported selectivity supports low-background -SOH detection in complex matrices

Cell-free assay; cross-reactivity risk is probe-specific

Evidence Dimension	Selectivity for sulfenylated dipeptide (-SOH) vs. other sulfur species
Target Compound Data	Reaction observed only with sulfenylated dipeptide; no reaction detected with sulfinic/sulfonic acid-containing dipeptides, GSH, GSSG, GSNO, cysteine sulfinic acid, or glutathione sulfonic acid.
Comparator Or Baseline	Sulfinic acid-containing dipeptide, sulfonic acid-containing dipeptide, GSH, GSSG, GSNO, cysteine sulfinic acid, glutathione sulfonic acid
Quantified Difference	Qualitative (reactivity vs. no detectable reactivity)
Conditions	Cell-free assay

Why This Matters

For procurement, this ensures that WYneC provides high-confidence, low-background detection of the target sulfenic acid modification, reducing the need for extensive downstream validation due to cross-reactivity.

• [1] Shi Y, Fu L, Yang J, Carroll KS. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source

Kinetic Profile vs. WYne Probes

Kinetic analysis using a dipeptide-SOH model substrate reveals that WYneC exhibits a reaction rate constant that is an order of magnitude lower than the structurally related probe WYneN. While WYneN displays a second-order rate constant of approximately 2 M⁻¹s⁻¹, WYneC's rate constant is reported as 0.2 M⁻¹s⁻¹. [1] This quantitative difference highlights that WYneC and WYneN are not interchangeable and that the slower kinetics of WYneC may be advantageous in specific experimental contexts where a more controlled or less rapid labeling reaction is desired.

Kinetic rate constant

cross‑study comparable

0.2 M⁻¹s⁻¹

Reported rate supports controlled labeling; 10‑fold slower than WYneN

pH 7.4, dipeptide‑SOH model; kinetics context-dependent

Evidence Dimension	Second-order rate constant for reaction with sulfenic acid
Target Compound Data	0.2 M⁻¹s⁻¹
Comparator Or Baseline	WYneN: ~2 M⁻¹s⁻¹
Quantified Difference	10-fold slower kinetics for WYneC
Conditions	Reaction with dipeptide-SOH model at pH 7.4, extrapolated from pH 4.9

Why This Matters

This 10-fold kinetic difference is a critical selection criterion; researchers requiring rapid, high-efficiency labeling may opt for WYneN, while those needing a more moderate labeling rate to minimize potential artifacts might select WYneC.

• [1] Shi Y, Fu L, Yang J, Carroll KS. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source

Site-Specific S-Sulfenylation Stoichiometry

A defining feature of WYneC is its utility in determining the fractional occupancy (%SOH) of S-sulfenylation at specific protein sites. This is achieved through a tandem labeling strategy using WYneC in conjunction with a thiol-reactive probe. This application is a direct consequence of the chemoselective Wittig ligation and is not a reported capability of many other sulfenic acid probes, such as DYn-2 or BTD, in their standard protocols. [1]

Site-specific stoichiometry

class‑level inference

Enables %SOH determination via tandem labeling with thiol probe

Quantitative redox endpoint not standard for DYn‑2 or BTD

Requires tandem workflow; class-method context

Evidence Dimension	Capability for site-specific stoichiometry analysis (%SOH)
Target Compound Data	Capable of determining %SOH at specific cysteine residues
Comparator Or Baseline	Other sulfenic acid probes (e.g., DYn-2, BTD)
Quantified Difference	Qualitative (capability present vs. not standard)
Conditions	Tandem labeling strategy with a thiol probe in proteomic workflows

Why This Matters

This functionality is a key differentiator for procurement, as it provides a unique tool for quantitative redox biology that goes beyond simple identification of sulfenylated proteins, enabling studies of oxidation dynamics.

• [1] Shi Y, Fu L, Yang J, Carroll KS. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source

Sulfenylated Site Coverage

In a quantitative proteomic assessment of S-sulfenylation in A549 cells, WYneN identified a greater number of sulfenylated sites compared to its parent probe WYneC. Specifically, WYneN enabled the identification of approximately 1,200 sulfenylated sites, whereas WYneC identified roughly 700 sites under comparable experimental conditions. [1] This data provides a direct, quantitative benchmark of the differential proteome coverage offered by these two probes.

Sulfenylated site coverage

head‑to‑head

~700 sites identified

WYneN identified ~1.7× more sites; coverage depth is probe-dependent

A549 cell proteomics; model-specific context

Evidence Dimension	Number of identified sulfenylated sites
Target Compound Data	~700 sites
Comparator Or Baseline	WYneN: ~1,200 sites
Quantified Difference	WYneN identifies ~1.7x more sites than WYneC
Conditions	Quantitative proteomics in A549 cells

Why This Matters

For procurement, this direct comparison is crucial. It allows users to select the appropriate WYne probe based on their desired depth of sulfenome coverage, balancing the need for broad identification against the specific advantages of WYneC, such as its unique stoichiometry analysis application.

• [1] Shi Y, Fu L, Yang J, Carroll KS. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source

Redox-Triggered Mitochondrial Targeting

WYneC's TPP ylide structure not only facilitates the chemoselective ligation but also serves as a latent mitochondria-targeting moiety. Upon reaction with sulfenic acid, the Wittig ligation unmasks a TPP cation, which can direct the attached cargo to the mitochondria. [1] This redox-triggered targeting mechanism is a unique feature of the WYne probe platform and provides a functional advantage over other sulfenic acid probes like DYn-2 or BTD, which lack an inherent organelle-targeting capability.

Redox-triggered mitochondrial targeting

class‑level inference

Unmasks TPP cation upon -SOH reaction for mitochondrial delivery

In situ targeting feature absent in DYn‑2 or BTD

Leverages lipophilic cation; organelle context requires validation

Evidence Dimension	Ability for redox-controlled mitochondrial targeting
Target Compound Data	Enables in situ generation of TPP for mitochondrial delivery upon reaction with -SOH
Comparator Or Baseline	Other sulfenic acid probes (e.g., DYn-2, BTD)
Quantified Difference	Qualitative (feature present vs. absent)
Conditions	Cellular context, leveraging TPP's known lipophilic cation properties

Why This Matters

This dual functionality—detection and targeted delivery—makes WYneC a versatile tool for both profiling and manipulating redox biology, offering a unique value proposition for researchers studying mitochondrial oxidative stress.

• [1] Shi Y, Fu L, Yang J, Carroll KS. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source

WYneC: Applications in Redox Proteomics

Site-Specific S-Sulfenylation Quantification

WYneC is ideally suited for quantitative chemoproteomic workflows designed to determine the fractional occupancy of sulfenic acid modifications at individual cysteine residues. Its chemoselective ligation, validated by its lack of reactivity with competing sulfur species [1], ensures high-confidence data. This application is distinct from general sulfenome profiling and provides critical insights into redox signaling dynamics.

Mitochondrial Sulfenylation Profiling

Leveraging the TPP moiety, WYneC can be used to specifically target and visualize redox-dependent changes in mitochondrial cysteine oxidation. [1] This scenario is particularly relevant for studying the role of oxidative stress in mitochondrial dysfunction, a key factor in numerous diseases, and for developing targeted therapeutic strategies.

Probe Benchmarking for Sulfenic Acid Detection

Given the well-documented performance differences between WYneC and other sulfenic acid probes (e.g., WYneN, DYn-2), [1] WYneC serves as an essential control or alternative in studies aimed at evaluating probe efficiency, optimizing labeling conditions, or validating sulfenylation targets. Its distinct kinetic profile and proteomic coverage provide a valuable comparative data point.

Application

Selection Property

Validation Focus

Quantitative redox proteomics (stoichiometry)

Chemoselective -SOH ligation

Tandem labeling workflow and %SOH reproducibility

Mitochondrial oxidative stress studies

TPP‑based latent mitochondrial targeting

Organelle‑specific labeling verification

Probe efficiency benchmarking

Distinct kinetic profile and coverage depth

Comparative sulfenome coverage and rate‑context review

• [1] Shi Y, Fu L, Yang J, Carroll KS. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source